Cas no 766-82-5 (3-Ethynyltoluene)

• Product Name: 3-Ethynyltoluene
• CAS No: 766-82-5
• MF: C₉H₈
• MW: 116.159822463989
• MDL: MFCD01318174
• CID: 39813
• PubChem ID: 136600
• Update Time: 2025-04-18

3-Ethynyltoluene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-3-methyl-benzene
• 3-Ethynyltoluene~3-Methylphenylacetylene
• 3-Ethynyltoluene
• m-Tolylacetylene
• 1-Ethynyl-3-methylbenzene
• 3'-Methylphenyl acetylene
• 3-Methylphenylacetylene
• 3'-Methylphenylacetylene
• Benzene,1-ethynyl-3-methyl-
• Benzene, 1-ethynyl-3-methyl-
• RENYIDZOAFFNHC-UHFFFAOYSA-N
• 3-Methyl phenylacetylene
• 3-tolylacetylene
• ethynyl-3-methylbenzene
• (3-Methylphenyl)acetylene
• 3-ethynyl-1-methylbenzene
• KSC492I6T
• RENYIDZOAFFNHC-UHFFFAOYSA-
• DTXSID00227412
• E0665
• FT-0629022
• PS-4892
• 3-Ethynyltoluene, 97%
• Q-102462
• 2-(2-METHOXY-PHENYL)-QUINOLINE-4-CARBOXYLICACID
• EN300-103708
• 1-ethynyl-3-methylbenzene;3-Ethynyltoluene
• MFCD01318174
• A9719
• AKOS009157302
• 766-82-5
• InChI=1/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
• DB-012637

• MDL： MFCD01318174
• Inchi： 1S/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
• InChI Key： RENYIDZOAFFNHC-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=C(C#C)C=1
• BRN： 2038007

Computed Properties

• Exact Mass: 116.06300
• Monoisotopic Mass: 116.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.900 g/mL at 25 °C(lit.)
• Boiling Point: 60°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.5440(lit.)
• PSA: 0.00000
• LogP: 1.97630
• Solubility: Not determined

3-Ethynyltoluene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H304,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338,P331
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-65
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD34882)
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons